3,5-dibromo-4-methylthiophene-2-carboxylic acid
Overview
Description
3,5-dibromo-4-methylthiophene-2-carboxylic acid is an organic compound that has gained significant attention among chemists and scientists in recent years. It has a molecular formula of C6H4Br2O2S and a molecular weight of 299.97 .
Molecular Structure Analysis
The molecular structure of 3,5-dibromo-4-methylthiophene-2-carboxylic acid consists of a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom. The ring is substituted with two bromine atoms at the 3rd and 5th positions, a methyl group at the 4th position, and a carboxylic acid group at the 2nd position .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry . They are used as corrosion inhibitors , which can help protect metal surfaces from rust and other types of corrosion.
Material Science
In the field of material science, thiophene-mediated molecules have a prominent role . They are used in the advancement of organic semiconductors , which are used in a variety of electronic devices.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . OFETs are a type of transistor that uses an organic semiconductor in its channel.
Organic Light-Emitting Diodes (OLEDs)
Thiophene-mediated molecules are also used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.
Protodeboronation
Protodeboronation is a process used in organic synthesis, and “3,5-dibromo-4-methylthiophene-2-carboxylic acid” could potentially be used in this context . This process was used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-dibromo-4-methylthiophene-2-carboxylic acid involves the bromination of 4-methylthiophene-2-carboxylic acid followed by further bromination at the 5-position. The resulting dibromo intermediate is then subjected to a Suzuki coupling reaction with 3-bromo-5-methylphenylboronic acid to yield the final product.", "Starting Materials": [ "4-methylthiophene-2-carboxylic acid", "Bromine", "Sodium hydroxide", "3-bromo-5-methylphenylboronic acid", "Palladium(II) acetate", "Triphenylphosphine", "Potassium carbonate", "Methanol", "Water" ], "Reaction": [ "Step 1: Bromination of 4-methylthiophene-2-carboxylic acid with bromine in the presence of sodium hydroxide to yield 3-bromo-4-methylthiophene-2-carboxylic acid", "Step 2: Bromination of 3-bromo-4-methylthiophene-2-carboxylic acid with bromine in the presence of sodium hydroxide to yield 3,5-dibromo-4-methylthiophene-2-carboxylic acid", "Step 3: Preparation of 3-bromo-5-methylphenylboronic acid by reacting 3-bromo-5-methylphenylboronate with potassium carbonate in methanol", "Step 4: Suzuki coupling reaction of 3,5-dibromo-4-methylthiophene-2-carboxylic acid with 3-bromo-5-methylphenylboronic acid in the presence of palladium(II) acetate and triphenylphosphine to yield 3,5-dibromo-4-(3'-bromo-5'-methylphenyl)thiophene-2-carboxylic acid", "Step 5: Hydrolysis of 3,5-dibromo-4-(3'-bromo-5'-methylphenyl)thiophene-2-carboxylic acid with sodium hydroxide to yield 3,5-dibromo-4-methylthiophene-2-carboxylic acid" ] } | |
CAS RN |
856354-09-1 |
Molecular Formula |
C6H4Br2O2S |
Molecular Weight |
300 |
Purity |
95 |
Origin of Product |
United States |
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